N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]oxamide
• InChI: InChI=1S/C24H29N3O2S/c28-23(25-14-12-18-7-2-1-3-8-18)24(29)26-17-21(22-11-6-16-30-22)27-15-13-19-9-4-5-10-20(19)27/h4-7,9-11,16,21H,1-3,8,12-15,17H2,(H,25,28)(H,26,29)
• InChI Key: UAJNRERNNCZIRH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C(=O)NCC(C2=CC=CS2)N3CCC4=CC=CC=C43
• Molecular Formula: C24H29N3O2S
• Molecular Weight: 423.6 g/mol

Description

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C24H29N3O2S and its molecular weight is 423.58. The purity is usually 95%.
BenchChem offers high-quality N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and structural analysis of similar compounds to N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide have been extensively studied. For instance, the synthesis, spectroscopic investigation, and crystal structure analysis of three isatin derivatives were carried out, alongside quantum chemical studies and biological activity assessments against various bacterial and fungal strains, utilizing molecular docking to predict interactions with penicillin-binding protein enzyme (Bargavi et al., 2021).

Pharmacological Properties and Binding Affinity

The pharmacological properties and binding affinity of related compounds, such as N-(1-Acetyl-2,3-dihydro-1H-indol-6-yl)-3-(3-cyano-phenyl)-N-[1-(2-cyclopentyl-ethyl)-piperidin-4yl]-acrylamide, a novel neuropeptide Y Y2 receptor antagonist, were evaluated for potential roles in vivo. This study demonstrated significant selectivity and potency, offering a pharmacological tool to explore the receptor's physiological and pathological roles (Bonaventure et al., 2004).

Novel Synthetic Approaches

A novel synthetic approach leading to di- and mono-oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides via classical and new rearrangement sequences was developed. This methodology simplifies the synthesis of both anthranilic acid derivatives and oxalamides, demonstrating operational simplicity and high yield (Mamedov et al., 2016).

Antitumor Activity and Mechanisms

The exploration of polyamine analogues like N1-ethyl-N11-[(cyclopropyl)methyl]-4,8,-diazaundecane (CPENSpm) as antitumor agents highlights the role of polyamine catabolism in inducing programmed cell death in sensitive cell types. This work suggests that H2O2 production by polyamine oxidase plays a crucial role in CPENSpm's selective cytotoxic activity, offering insights into potential antineoplastic agents' mechanisms (Ha et al., 1997).

Copper-Catalyzed Coupling Reactions

The use of Cu2O/N,N'-bis(thiophen-2-ylmethyl)oxalamide as an effective catalyst system for Goldberg amidation with less reactive (hetero)aryl chlorides represents a significant advancement. This catalytic system broadens the scope of functionalized (hetero)aryl chlorides and aromatic and aliphatic primary amides, achieving good to excellent yields (De et al., 2017).